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Introduction

Basic Yellow 40 (BY40), also known as Panacryl Brilliant Flavine 10GFF or Maxilon Flavine
10GFF, is a potent fluorescent dye stain utilized in forensic science for the enhancement of
latent fingerprints.[1] Its primary application is on non-porous surfaces where fingerprints have
been previously developed using the cyanoacrylate fuming technique.[1][2][3][4] The
cyanoacrylate process polymerizes on the moisture and oils present in fingerprint residues,
forming a stable, whitish deposit.[2][4][5] However, these developed prints may lack sufficient
contrast for effective visualization and photography, particularly on complex or multi-colored
backgrounds.[3][5][6]

Basic Yellow 40 addresses this limitation by binding to the polymerized cyanoacrylate,
rendering the fingerprint ridges fluorescent under specific light wavelengths.[5][7] When
illuminated with a forensic light source or UV lamp, the treated prints emit a bright yellow-green
fluorescence, significantly enhancing their visibility against the substrate.[3][6][8] This method is
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valued for its sensitivity, ease of use, and the high-contrast results it produces, making it an
indispensable tool for forensic analysis.[3][7]

Materials and Reagents

« Basic Yellow 40 powder

e Methanol (or Ethanol)

« Distilled water (for rinsing)

e Cyanoacrylate-fumed evidence with latent prints on a non-porous surface

e Fume hood[1][5]

o Personal Protective Equipment (PPE):

[¢]

Chemical-resistant gloves[5][9]

o

Safety goggles or face shield[1][5][10]

o

Laboratory coat[9][10]

[¢]

Appropriate respirator (if ventilation is inadequate)[5]

e Glass beakers or flasks

e Magnetic stirrer and stir bar (optional)

o Dark stoppered glass bottles for storage[1]

o Application equipment:

o Aerosol sprayer[1]

o Immersion tray[1]

o Squeegee bottle[1]
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o Soft bristle brush[5]

o Forensic light source or UV lamp (capable of excitation between 365 nm and 500 nm)[1][6]
[11][12]

 Yellow or orange colored viewing goggles|[1]

e Camera with a tripod[5]

e Yellow colored or 515(BP 35) bandpass filter for photography[1]
Experimental Protocols

1. Preparation of Basic Yellow 40 Working Solution

This protocol describes the preparation of a standard methanol-based working solution.

o Safety First: All steps involving Basic Yellow 40 powder and methanol must be performed
inside a certified fume hood.[1][5] Wear appropriate PPE, including gloves, safety goggles,
and a lab coat.[5][9][10] Methanol is toxic and flammable.[5]

e Formulation:
o Weigh 1 gram of Basic Yellow 40 powder.
o Measure 500 ml of methanol.
o In a clean glass beaker, add the 1 gram of Basic Yellow 40 powder.
o Slowly add the 500 ml of methanol to the beaker while gently stirring.

o Continue stirring until the dye is completely dissolved. A magnetic stirrer can be used to
facilitate this process.

o Transfer the solution to a dark, stoppered glass bottle for storage.[1]

o Storage and Stability: The working solution has a shelf-life of approximately six months when
stored in a cool, dark location in a tightly sealed container.[1][11][12]
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2. Application of Basic Yellow 40 to Cyanoacrylate-Fumed Fingerprints

This protocol outlines the steps for applying the dye stain to enhance latent prints. It is crucial
that the fingerprints have already been developed with cyanoacrylate. For optimal results,
some researchers advise allowing the cyanoacrylate-developed prints to "sit" overnight before
applying the dye stain.[1]

o Application Methods (Choose one):

o Aerosol Spraying: This method is effective for minimizing excessive background staining.

[1]

» Place the item with the fumed prints in a tray or on a protected surface inside the fume
hood.

» Fill an aerosol sprayer with the Basic Yellow 40 working solution.

» From a suitable distance, lightly mist the surface of the item for approximately 5
seconds.[1] Ensure even coverage over the area of interest.

o Immersion: Suitable for smaller, immersible items.

= Pour the Basic Yellow 40 working solution into an appropriately sized tray.

» Submerge the item in the solution for about 5 seconds.[1]

o Brushing: Can be used for targeted application.

» Dip a soft bristle brush into the working solution.

» Gently "paint” the solution over the fumed prints.[5]

= Allow the dye to set for at least one minute.[5]

» Rinsing and Drying:

o After application, thoroughly rinse the item with a gentle stream of cool running water to
remove excess dye.[5]
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o Allow the item to air-dry completely in a vertical position.[5]
3. Visualization and Photography
 Visualization:

o Work in a darkened room for optimal viewing.[5]

o Illuminate the dried item with a forensic light source or UV lamp in the wavelength range of
365 nm to 500 nm.[1][3][6][12]

o Wear yellow or orange colored goggles to view the fluorescence and protect your eyes.[1]
The fingerprint ridges should fluoresce a bright yellow-green color.[6][8]

e Photography:

o Due to the low light conditions, mount the camera on a sturdy tripod to ensure stability
during long exposures.[5]

o Use a yellow colored or a 515(BP 35) bandpass filter on the camera lens.[1]

o Illuminate the prints with the forensic light source, ensuring even lighting across the
surface. "Painting" the light by moving it during the exposure can help achieve this.[5]

o Capture the image, adjusting camera settings as necessary to document the enhanced
print.

Data Presentation
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Recommended
Parameter Notes Source(s)
Value/Range
Working Solution 1 g BY40 in 500 mi )
i Standard formulation. [1][4]
Concentration Methanol/Ethanol
o ) Brief application is
Application Time o
] ] ~ 5 seconds sufficient for dye [1]
(Spraying/Immersion) )
absorption.
Application Time = 1 minute (before Allows for adequate 5]
(Brushing) rinsing) dye setting.
o Required to induce
Excitation Wavelength 365 nm - 500 nm [L1316][11][12]
fluorescence.
Blocks excitation light
Viewing Goggle/Filter and allows
Yellow or Orange ) o [1]
Color visualization of
fluorescence.
) Yellow colored or Essential for capturing
Photography Filter ) [1]
515(BP 35) Bandpass the fluorescent image.
Working Solution Store in a dark, sealed
] ~ 6 months ) [1][11][12]
Shelf-life container.
Diagrams
Visualization
Preparation Application T,ﬁff’,?ﬁfeﬂh
Prepare BY40 AP DUE @ Rinse with Air Dry Muminatevith | A
Working Solution S ) [Pl Water Completely igiti Sase
pray/Immerse/Brush) (365-500nm) |~ Yy

View with
Filtered Goggles
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Caption: Experimental workflow for Basic Yellow 40 application.
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Caption: Sequential processing for latent fingerprint development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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